Cas no 69098-45-9 (1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-)

1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis- structure
69098-45-9 structure
Product Name:1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-
CAS No:69098-45-9
MF:C5H10S3
MW:166.327897548676
CID:392229
PubChem ID:71374492
Update Time:2025-04-19

1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Trithiolane, 3-ethyl-5-methyl-, cis-
    • DTXSID80797269
    • SHLIDHGBMLQTDS-UHNVWZDZSA-N
    • (3S,5R)-3-Ethyl-5-methyl-1,2,4-trithiolane
    • 69098-45-9
    • cis-3-ethyl-5-methyl-1,2,4-trithiolane
    • Inchi: 1S/C5H10S3/c1-3-5-6-4(2)7-8-5/h4-5H,3H2,1-2H3/t4-,5+/m1/s1
    • InChI Key: SHLIDHGBMLQTDS-UHNVWZDZSA-N
    • SMILES: S1[C@@H](C)SS[C@H]1CC

Computed Properties

  • Exact Mass: 165.99446384g/mol
  • Monoisotopic Mass: 165.99446384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.9Ų
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